2-[2-(4-Chlorophenyl)ethoxy]ethanol

• Molecular Formula: C10H13ClO2
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 2-[2-(4-chlorophenyl)ethoxy]ethanol
• InChI: InChI=1S/C10H13ClO2/c11-10-3-1-9(2-4-10)5-7-13-8-6-12/h1-4,12H,5-8H2
• InChI Key: ANWJCIFHDQWPBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCOCCO)Cl

Description

2-[2-(4-Chlorophenyl)ethoxy]ethanol (CAS: Not explicitly provided in evidence; structurally related to compounds in and ) is a glycol ether derivative featuring a chlorophenyl group attached via an ethoxy chain to a terminal ethanol moiety. Its molecular formula is C₁₀H₁₃ClO₃, with a molecular weight of 216.66 g/mol (estimated). This compound is characterized by a hydrophobic 4-chlorophenyl group and hydrophilic ethoxy-ethanol chain, conferring amphiphilic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-[2-(4-Chlorophenyl)ethoxy]ethanol with structurally related compounds:

Compound Name (IUPAC)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Pharmacological/Industrial Use	Reference Evidence
2-[2-(4-Chlorophenyl)ethoxy]ethanol	C₁₀H₁₃ClO₃	216.66 (estimated)	Ethanol, ethoxy, chlorophenyl	Intermediate, surfactant (hypothesized)	—
Hydroxyzine (2-[2-[4-[(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethoxy]ethanol)	C₂₁H₂₇ClN₂O₂	374.9	Piperazine, benzhydryl, ethoxy-ethanol	Antihistamine, anxiolytic
2-[(4-Chlorophenyl)methoxy]ethanol	C₉H₁₁ClO₂	186.64	Methoxy, chlorophenyl, ethanol	Industrial solvent, intermediate
Decloxizine (2-[2-(4-Benzhydrylpiperazin-1-yl)ethoxy]ethanol)	C₂₇H₂₉ClN₂O₂	449.0	Benzhydryl, piperazine, ethoxy-ethanol	Antihistamine (historical use)
2-(4-Methoxyphenyl)ethanol	C₉H₁₂O₂	152.19	Methoxyphenyl, ethanol	Fragrance intermediate

Pharmacological and Physicochemical Properties

• Hydroxyzine : Exhibits potent antihistaminic, anxiolytic, and antiemetic properties due to its piperazine and benzhydryl groups, which enhance H1 receptor binding and CNS penetration . Its dihydrochloride salt (C₂₁H₂₉Cl₃N₂O₂) has improved water solubility for pharmaceutical formulations .
• Decloxizine : Shares structural similarities with hydroxyzine but replaces the 4-chlorophenyl group with a benzhydryl moiety. This modification may alter receptor affinity and metabolic stability .
• 2-[(4-Chlorophenyl)methoxy]ethanol: Lacking the extended ethoxy chain and piperazine ring, this compound is less likely to exhibit CNS activity but may serve as a solvent or precursor in organic synthesis .
• 2-(4-Methoxyphenyl)ethanol: The methoxy group enhances hydrophobicity compared to the chlorophenyl variant, making it suitable for use in perfumes and flavorants .